Cas no 144137-56-4 (2,6-Dimethoxyphenyl 2-nitrobenzene-1-sulfonate)

• Product Name: 2,6-Dimethoxyphenyl 2-nitrobenzene-1-sulfonate
• CAS No: 144137-56-4
• MF: C₁₄H₁₃NO₇S
• MW: 339.320523023605
• CID: 2777148
• PubChem ID: 71345534
• Update Time: 2025-04-21

2,6-Dimethoxyphenyl 2-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 144137-56-4
• 2,6-Dimethoxyphenyl 2-nitrobenzene-1-sulfonate
• DTXSID20771806

• Inchi： 1S/C14H13NO7S/c1-20-11-7-5-8-12(21-2)14(11)22-23(18,19)13-9-4-3-6-10(13)15(16)17/h3-9H,1-2H3
• InChI Key： YYOWIQKIBVEODS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(=O)(=O)OC1C(=CC=CC=1OC)OC

Computed Properties

• Exact Mass: 339.04127293Da
• Monoisotopic Mass: 339.04127293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų